Cas no 2228534-28-7 (1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde)

• Product Name: 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde
• CAS No: 2228534-28-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6599497
• PubChem ID: 165696283
• Update Time: 2025-10-24

1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde
• 2228534-28-7
• EN300-1771558
• 1-[6-(propan-2-yloxy)pyridin-2-yl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C12H15NO2/c1-9(2)15-11-5-3-4-10(13-11)12(8-14)6-7-12/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： GNZKJZXXWUSONQ-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=C(N=2)OC(C)C)CC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde

Comprehensive Analysis of 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde (CAS No. 2228534-28-7): Properties, Applications, and Industry Trends

The compound 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde (CAS No. 2228534-28-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a pyridine moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel small-molecule inhibitors and biocatalysts.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde?" The synthesis typically involves multi-step reactions, including cyclopropanation and etherification, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, such as catalytic hydrogenation and microwave-assisted reactions.

The physicochemical properties of CAS No. 2228534-28-7 are critical for its applications. With a molecular weight of 205.24 g/mol, this compound exhibits moderate solubility in organic solvents like dichloromethane and ethanol, but limited solubility in water. Its aldehyde functional group makes it reactive toward nucleophiles, enabling its use in Schiff base formation and other condensation reactions. These characteristics are frequently queried in academic and industrial forums, reflecting the compound's relevance in medicinal chemistry.

In the context of current industry trends, 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde is being studied for its role in crop protection formulations. Agrochemical companies are evaluating its derivatives as potential pesticide intermediates, leveraging its heterocyclic scaffold to enhance bioactivity. Additionally, its application in material science, particularly in the design of organic semiconductors, is an emerging area of interest.

Another hot topic is the patent landscape surrounding this compound. A surge in filings related to CAS No. 2228534-28-7 indicates its commercial potential, especially in intellectual property-driven sectors. Researchers often search for "CAS 2228534-28-7 suppliers" or "custom synthesis options," highlighting the demand for reliable sources of this chemical. Regulatory compliance, such as REACH and GMP standards, is also a frequent concern among buyers.

From an analytical chemistry perspective, characterizing 1-6-(propan-2-yloxy)pyridin-2-ylcyclopropane-1-carbaldehyde requires advanced techniques like HPLC, GC-MS, and NMR spectroscopy. These methods are essential for verifying purity and identifying impurities, which is crucial for applications in high-value pharmaceuticals. The compound's stability under storage conditions is another common query, with studies recommending inert atmospheres and low temperatures to prevent degradation.

Looking ahead, the integration of AI-driven drug discovery tools is expected to accelerate research on CAS No. 2228534-28-7. Predictive algorithms can optimize its molecular modifications for enhanced bioavailability or target specificity. Furthermore, collaborations between academia and industry are likely to unlock new applications, solidifying its position as a versatile chemical building block.